Cas no 54974-64-0 (Propanenitrile, 3-(propylthio)-)

Propanenitrile, 3-(propylthio)- structure
54974-64-0 structure
Product Name:Propanenitrile, 3-(propylthio)-
CAS No:54974-64-0
MF:C6H11NS
MW:129.2232401371
CID:353170
PubChem ID:12613427
Update Time:2025-04-19

Propanenitrile, 3-(propylthio)- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile, 3-(propylthio)-
    • 3-propylsulfanylpropanenitrile
    • SCHEMBL9644773
    • DTXSID20504373
    • 54974-64-0
    • AKOS000220078
    • 3-(PROPYLSULFANYL)PROPANENITRILE
    • Inchi: 1S/C6H11NS/c1-2-5-8-6-3-4-7/h2-3,5-6H2,1H3
    • InChI Key: LJMRNIWYGSYMSF-UHFFFAOYSA-N
    • SMILES: S(CCC#N)CCC

Computed Properties

  • Exact Mass: 129.06133
  • Monoisotopic Mass: 129.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 81.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 23.79
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